Cas no 58841-05-7 (1,2-Benzenediamine, 4-[2-(phenylmethoxy)ethoxy]-)

1,2-Benzenediamine, 4-[2-(phenylmethoxy)ethoxy]- structure
58841-05-7 structure
Product Name:1,2-Benzenediamine, 4-[2-(phenylmethoxy)ethoxy]-
CAS No:58841-05-7
MF:C15H18N2O2
MW:258.315623760223
CID:340689
PubChem ID:21450206
Update Time:2025-04-19

1,2-Benzenediamine, 4-[2-(phenylmethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-[2-(phenylmethoxy)ethoxy]-
    • 4-(2-phenylmethoxyethoxy)benzene-1,2-diamine
    • VIIOLJHZQQMACD-UHFFFAOYSA-N
    • 1,2-diamino-4-(2-benzyloxyethoxy)benzene
    • DTXSID30614078
    • 58841-05-7
    • SCHEMBL11749413
    • 4-[2-(Benzyloxy)ethoxy]benzene-1,2-diamine
    • Inchi: 1S/C15H18N2O2/c16-14-7-6-13(10-15(14)17)19-9-8-18-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11,16-17H2
    • InChI Key: VIIOLJHZQQMACD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CCOC1=CC=C(C(=C1)N)N

Computed Properties

  • Exact Mass: 258.13694
  • Monoisotopic Mass: 258.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.5
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